1-Chloro-3,3-dimethyl-pent-4-en-2-one

• Molecular Formula: C7H11ClO
• Molecular Weight: 146.61 g/mol
• IUPAC Name: 1-chloro-3,3-dimethylpent-4-en-2-one
• InChI: InChI=1S/C7H11ClO/c1-4-7(2,3)6(9)5-8/h4H,1,5H2,2-3H3
• InChI Key: ZMTGFOBMYYRLFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C(=O)CCl

Description

1-Chloro-3,3-dimethyl-pent-4-en-2-one (CAS: 83391-82-6) is a chlorinated ketone derivative with the molecular formula C₇H₁₃ClO and a molecular weight of 148.63 g/mol . Its structure features a ketone group at position 2, a chlorine substituent at position 1, and two methyl groups at position 3, along with a double bond at position 4 of the pentene chain. This compound is commercially available in high-purity grades (up to 99.999%) and is utilized in life science research, organic synthesis, and specialty chemical production . Its reactivity is influenced by the electron-withdrawing chlorine atom and the steric effects of the dimethyl groups, making it a versatile intermediate in synthetic chemistry.

Comparison with Similar Compounds

1-Chloro-3,3-dimethylbutan-2-one

• Molecular Formula : C₆H₁₁ClO
• Molecular Weight : 134.62 g/mol .
• Key Differences: Shorter carbon chain (butanone vs. pentenone) and absence of a double bond.
• Toxicity : Moderately toxic (rat oral LD₅₀: 550 mg/kg) .
• Applications: Used in agrochemical synthesis and as a precursor for organometallic reactions.

1-(4-Chlorophenyl)-4,4-dimethylpent-1-en-3-one

• Molecular Formula : C₁₃H₁₅ClO
• Key Differences : Incorporates a 4-chlorophenyl group instead of a chlorine atom at position 1 and a terminal double bond.
• Applications : Critical intermediate in pesticide manufacturing .

1-Chloro-3,3,3-trifluoroacetone

• Molecular Formula : C₃H₂ClF₃O
• Key Differences : Trifluoromethyl group enhances electronegativity and thermal stability.
• Safety : Classified under GHS for acute toxicity and environmental hazards .
• Applications : Used in fluorinated polymer synthesis and pharmaceutical intermediates.

1-Chloro-3,3-dihydroxyheptadecan-4-one

• Molecular Formula : C₁₇H₃₃ClO₃
• Key Differences : Long aliphatic chain with hydroxyl groups, increasing polarity and solubility in polar solvents .
• Applications: Potential use in surfactants or specialty biomaterials.

Physicochemical and Reactivity Comparison

Compound	Boiling Point (°C)	Solubility	Key Reactivity Traits
1-Chloro-3,3-dimethyl-pent-4-en-2-one	Not reported	Low in water	Electrophilic at carbonyl; double bond enables cycloadditions
1-Chloro-3,3-dimethylbutan-2-one	55–58 (0.25 mmHg)	Organic solvents	Susceptible to nucleophilic substitution at Cl
1-Chloro-3,3,3-trifluoroacetone	Not reported	Hydrophobic	Resistant to oxidation due to fluorine